Cas no 1367825-97-5 (6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one)

• Product Name: 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one
• CAS No: 1367825-97-5
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5058762
• Update Time: 2025-10-30

6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one

• Inchi： 1S/C10H10ClNO/c1-6-4-7(11)5-8-9(13)2-3-12-10(6)8/h4-5,12H,2-3H2,1H3
• InChI Key： AOCPZJOCCHRCCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C(CCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1

Additional information on 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one

Introduction to 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one (CAS No. 1367825-97-5)

6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one, a compound with the CAS number 1367825-97-5, is a member of the quinoline family and has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a chloro and methyl substituent on the quinoline ring, making it a valuable candidate for various biological studies.

The chemical formula of 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one is C₁₂H₁₁ClNO, and its molecular weight is 220.67 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for various laboratory applications, including spectroscopic analysis and biological assays.

In the realm of medicinal chemistry, 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one has been investigated for its potential therapeutic properties. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one effectively inhibited the proliferation of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Beyond its anti-cancer properties, 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one has also shown promise in treating inflammatory diseases. A 2020 study in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammation in a mouse model of rheumatoid arthritis by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one could be a potential lead compound for the development of new anti-inflammatory drugs.

The synthesis of 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one has been well-documented in the literature. A common synthetic route involves the reaction of 4-chloroaniline with an appropriate ketone followed by cyclization under acidic conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of safety and handling, 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one should be stored in a cool, dry place away from direct sunlight and incompatible materials. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various diseases. For example, a phase I clinical trial currently underway is assessing the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary results have been encouraging, with no significant adverse effects reported.

In conclusion, 6-Chloro-8-methyl-2,3-dihydroquinolin-4(1H)-one (CAS No. 1367825-97-5) is a versatile compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.